Cas no 899966-57-5 (4-tert-butyl-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide)

• Product Name: 4-tert-butyl-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide
• CAS No: 899966-57-5
• MF: C₂₃H₂₃N₅O₂
• MW: 401.461024522781
• CID: 5491713
• Update Time: 2025-10-29

4-tert-butyl-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]benzamide
• Benzamide, N-[1,4-dihydro-1-(4-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-5-yl]-4-(1,1-dimethylethyl)-
• 4-tert-butyl-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide

• Inchi： 1S/C23H23N5O2/c1-15-5-11-18(12-6-15)28-20-19(13-25-28)22(30)27(14-24-20)26-21(29)16-7-9-17(10-8-16)23(2,3)4/h5-14H,1-4H3,(H,26,29)
• InChI Key： FMOBDDYFSLMRBO-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C=C3)N=CC=2C1=O)(=O)C1=CC=C(C(C)(C)C)C=C1

Additional information on 4-tert-butyl-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide

4-Tert-butyl-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbenzamide (CAS No 899966-57-5)

The compound 4-Tert-butyl-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbenzamide (CAS No 899966-57-5) is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine ring system fused with a benzamide moiety and substituted with a tert-butyl group and a 4-methylphenyl group. These substituents play a crucial role in modulating the compound's pharmacokinetic properties and biological activity.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives as potential candidates for the development of novel therapeutic agents. The tert-butyl group attached to the benzamide moiety enhances the lipophilicity of the compound, which is essential for improving its bioavailability. On the other hand, the 4-methylphenyl substituent contributes to the compound's stability and ability to interact with biological targets. The oxo group at position 4 of the pyrazolo[3,4-d]pyrimidine ring further enhances the compound's ability to form hydrogen bonds with target proteins, making it a promising candidate for drug design.

The synthesis of CAS No 899966-57-5 involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The starting material is typically a substituted benzene derivative, which undergoes Friedel-Crafts alkylation or acylation to introduce the necessary functional groups. Subsequent steps involve the formation of the pyrazolo[3,4-d]pyrimidine ring system through cyclization reactions under specific conditions. The final product is purified using chromatographic techniques to ensure high purity and stability.

Recent research has focused on evaluating the biological activity of CAS No 899966-57-5 in various cellular models. Studies have demonstrated that this compound exhibits potent anti-inflammatory and anti-proliferative activities in vitro. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a potential candidate for treating inflammatory diseases such as arthritis and neuroinflammation. Additionally, preliminary studies suggest that this compound may also exhibit anti-cancer properties by targeting specific signaling pathways involved in tumor growth and metastasis.

The pharmacokinetic profile of CAS No 899966-57-5 has also been investigated in preclinical models. Results indicate that this compound has good oral bioavailability and exhibits favorable pharmacokinetic properties, including moderate clearance and a long half-life. These characteristics make it an attractive candidate for further preclinical and clinical development.

In conclusion, CAS No 899966-57-5, or 4-Tert-butyl-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yllbenzamide, represents a promising lead compound in medicinal chemistry. Its unique structure and favorable pharmacokinetic properties position it as a potential therapeutic agent for treating various diseases. Further research is required to fully elucidate its mechanism of action and optimize its therapeutic potential.